Cas no 68189-38-8 (2-aminotoluene-3,5-disulphonic acid)

• Product Name: 2-aminotoluene-3,5-disulphonic acid
• CAS No: 68189-38-8
• MF: C₇H₉NO₆S₂
• MW: 267.27945971489
• CID: 969457
• PubChem ID: 109720
• Update Time: 2025-04-19

2-aminotoluene-3,5-disulphonic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminotoluene-3,5-disulphonic acid
• 4-amino-5-methylbenzene-1,3-disulfonic acid
• 1,3-Benzenedisulfonic acid, 4-amino-5-methyl-
• 68189-38-8
• SCHEMBL6931230
• DTXSID3071226
• NS00036474
• EINECS 269-196-5
• KKBQCLVIBFUKGQ-UHFFFAOYSA-N

• Inchi： 1S/C7H9NO6S2/c1-4-2-5(15(9,10)11)3-6(7(4)8)16(12,13)14/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14)
• InChI Key： KKBQCLVIBFUKGQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C)C=1N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 266.98717
• Monoisotopic Mass: 266.98712935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 134.76